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Compound of Interest

Compound Name: Methyl 4-cyano-2-fluorobenzoate

Cat. No.: B174297 Get Quote

An In-depth Technical Guide to Methyl 4-cyano-
2-fluorobenzoate
This technical guide provides a comprehensive overview of the properties, synthesis, and

safety information for Methyl 4-cyano-2-fluorobenzoate, a key intermediate in the

pharmaceutical and fine chemical industries. This document is intended for researchers,

scientists, and professionals in drug development and chemical synthesis.

Core Properties and Characteristics
Methyl 4-cyano-2-fluorobenzoate is a substituted aromatic compound containing a methyl

ester, a cyano group, and a fluorine atom attached to a benzene ring. These functional groups

contribute to its reactivity and utility as a versatile building block in organic synthesis.

Chemical and Physical Properties
Precise experimental data for the physical properties of Methyl 4-cyano-2-fluorobenzoate,

such as melting point and boiling point, are not readily available in publicly accessible literature.

However, based on its chemical structure and data from suppliers, it is known to be a white

solid at room temperature.[1] The table below summarizes its key chemical identifiers and

known properties.
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Property Value Source

CAS Number 175596-01-7 [2][3]

Molecular Formula C₉H₆FNO₂ [1][2]

Molecular Weight 179.15 g/mol [1][2]

Appearance White solid [1]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, MS) for Methyl 4-cyano-2-
fluorobenzoate is not publicly available. Commercial suppliers may provide this data upon

request.

Synthesis of Methyl 4-cyano-2-fluorobenzoate
The synthesis of Methyl 4-cyano-2-fluorobenzoate is typically achieved through a two-step

process starting from 4-methyl-3-fluorobenzonitrile. The first step involves the oxidation of the

methyl group to a carboxylic acid, followed by the esterification of the resulting acid.[4]

Experimental Protocol: Synthesis of 4-cyano-2-
fluorobenzoic acid
This precursor is synthesized by the oxidation of 4-methyl-3-fluorobenzonitrile.[4]

Materials:

4-methyl-3-fluorobenzonitrile

60% Concentrated sulfuric acid

Potassium permanganate

Potassium dichromate

10% Sodium carbonate aqueous solution
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Dilute hydrochloric acid

Ice water

Procedure:

In a 250 mL four-necked flask, add 60% concentrated sulfuric acid.

Slowly add 4-methyl-3-fluorobenzene cyanide at 0 °C while stirring until it dissolves.

Add potassium permanganate, at which point the solution will turn purple.

After stirring for 30 minutes, slowly add a mixture of potassium dichromate and concentrated

sulfuric acid.

Once the reaction is complete, pour the mixture into ice water to precipitate the solid product.

Dissolve the collected solid in a 10% sodium carbonate aqueous solution and stir for 30

minutes.

Filter the solution and adjust the pH of the filtrate to 2 with dilute hydrochloric acid to

precipitate 4-cyano-2-fluorobenzoic acid.

Collect the solid product by filtration.[4]

Experimental Protocol: Synthesis of Methyl 4-cyano-2-
fluorobenzoate
The final product is obtained by the esterification of 4-cyano-2-fluorobenzoic acid with methyl

iodide.[4]

Materials:

4-cyano-2-fluorobenzoic acid

N,N-dimethylformamide (DMF)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)
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Methyl iodide

Ethyl acetate

Water

Anhydrous magnesium sulfate

Procedure:

In a 25 mL two-necked flask, dissolve 4-cyano-2-fluorobenzoic acid in 10 mL of N,N-

dimethylformamide.

Cool the solution to 0 °C and slowly add the condensing agent, 1,8-diazabicyclo[5.4.0]undec-

7-ene (DBU).

Stir the solution for 30 minutes at 0 °C.

Slowly add methyl iodide dropwise at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and continue

to stir.

Monitor the reaction progress using thin-layer chromatography.

Upon completion, add ethyl acetate and wash the organic layer with water three to four

times.

Dry the organic phase with anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain Methyl 4-cyano-2-fluorobenzoate.[4]

Synthesis Workflow
The following diagram illustrates the two-step synthesis process for Methyl 4-cyano-2-
fluorobenzoate.
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Synthesis of Methyl 4-cyano-2-fluorobenzoate

4-methyl-3-fluorobenzonitrile

Oxidation
(KMnO4, K2Cr2O7, H2SO4)

4-cyano-2-fluorobenzoic acid

Esterification
(CH3I, DBU, DMF)

Methyl 4-cyano-2-fluorobenzoate

Click to download full resolution via product page

Caption: Two-step synthesis of Methyl 4-cyano-2-fluorobenzoate.

Reactivity and Applications
Methyl 4-cyano-2-fluorobenzoate is a valuable intermediate in organic synthesis. The

presence of three distinct functional groups—a methyl ester, a cyano group, and a fluorine

atom—on the aromatic ring allows for a variety of chemical transformations. The cyano and

ester groups can be hydrolyzed or reduced, and the fluorine atom can participate in

nucleophilic aromatic substitution reactions.

While specific examples of its application in the synthesis of marketed drugs are not readily

found in the public domain, it is classified as an important intermediate for pharmaceuticals and

agrochemicals.[4] Its structural motifs are present in various biologically active molecules.
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Safety and Handling
The safe handling of Methyl 4-cyano-2-fluorobenzoate is crucial in a laboratory and industrial

setting. The following table summarizes the key safety information.

Aspect Recommendation Source

General Handling

Avoid contact with skin, eyes,

and clothing. Use in a well-

ventilated area or a chemical

fume hood.

Personal Protective Equipment

(PPE)

Wear appropriate protective

gloves, safety goggles, and lab

coat.

[5][6][7][8]

Inhalation

Avoid breathing dust. If

inhaled, move to fresh air.

Seek medical attention if

symptoms occur.

[5][6][7]

Skin Contact

In case of contact, wash

immediately with plenty of

water.

[5][6][7]

Eye Contact

In case of contact, rinse

immediately with plenty of

water for at least 15 minutes

and seek medical advice.

[5][6][7]

Ingestion
If swallowed, seek medical

advice immediately.
[6][7]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[5]

Disposal

Dispose of contents and

container in accordance with

local, regional, and national

regulations.

[5][6]
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Conclusion
Methyl 4-cyano-2-fluorobenzoate is a key chemical intermediate with significant potential in

the development of new pharmaceuticals and other fine chemicals. This guide provides a

summary of its known properties, a detailed synthesis protocol, and essential safety

information. Further research into its reactivity and applications is warranted to fully explore its

synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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